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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonic acid

Cat. No.: B7799602 Get Quote

Technical Support Center: 4-
Ethylbenzenesulfonic Acid
Welcome to the technical support center for 4-Ethylbenzenesulfonic acid (CAS No. 98-69-1).

This guide is intended for researchers, scientists, and drug development professionals,

providing in-depth information on the safe handling and storage of this corrosive compound.

Our goal is to equip you with the necessary knowledge to mitigate risks and troubleshoot

potential issues during your experiments.
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Property Value Source

Molecular Formula C₈H₁₀O₃S PubChem[1]

Molecular Weight 186.23 g/mol PubChem[1]

Appearance Solid or liquid ChemicalBook[2], PubChem[1]

Density 1.229 g/mL at 25 °C ChemicalBook[3]

Flash Point >113 °C (>230 °F)
Sigma-Aldrich[4],

ChemicalBook[3]

Primary Hazards
Corrosive; Causes severe skin

burns and eye damage
PubChem[1]

GHS Hazard Codes H314 PubChem[1]

Storage Class
8A (Combustible corrosive

hazardous materials)
Sigma-Aldrich[4]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-
Ethylbenzenesulfonic acid?
A1: 4-Ethylbenzenesulfonic acid is a corrosive substance that poses significant risks upon

contact.[1][5] The primary hazards include:

Skin Corrosion: It can cause severe skin burns upon direct contact.[1]

Eye Damage: The compound can cause serious and potentially irreversible eye damage.[1]

Respiratory Irritation: Inhalation of its dust or mist may lead to respiratory tract irritation and

could cause chemical pneumonitis.[5]

It is imperative to handle this chemical with appropriate personal protective equipment (PPE)

and within a controlled environment, such as a chemical fume hood, to minimize exposure.[6]

[7]
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Q2: What are the proper storage conditions for 4-
Ethylbenzenesulfonic acid?
A2: Proper storage is crucial to maintain the stability of 4-Ethylbenzenesulfonic acid and to

prevent hazardous situations. Key storage guidelines include:

Container: Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.

[8][9]

Incompatibilities: Keep it segregated from incompatible materials such as strong oxidizing

agents and strong bases.[2][3][10] Contact with these substances can lead to vigorous

reactions.

Environment: Protect containers from physical damage, extreme temperature fluctuations,

and direct sunlight.[8]

Location: Store in a designated corrosives storage cabinet.[11] Containers should be stored

below eye level to minimize the risk of accidental dropping.[11]

Q3: What Personal Protective Equipment (PPE) is
mandatory when handling 4-Ethylbenzenesulfonic acid?
A3: A comprehensive PPE ensemble is required to ensure personal safety. The recommended

PPE includes:

Eye and Face Protection: Chemical splash goggles and a face shield are essential to protect

against splashes.[6][7][9][11]

Skin Protection: Wear chemical-resistant gloves (nitrile or neoprene are suitable), a lab coat,

and an acid-resistant apron or suit.[7][8][9][12] Ensure that pant legs are worn over boots.[9]

Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH-approved

respirator with an appropriate acid gas cartridge is necessary.[6][7][8][9]

Footwear: Closed-toe, chemical-resistant shoes or boots are required.[6][7][9]
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Q4: How should 4-Ethylbenzenesulfonic acid waste be
disposed of?
A4: 4-Ethylbenzenesulfonic acid and its containers must be treated as hazardous waste.[9]

Consult Regulations: Always adhere to federal, state, and local environmental regulations for

chemical waste disposal.[6]

Collection: Collect waste in a designated, properly labeled, and sealed container.[9] Do not

mix with other waste streams unless compatibility is confirmed.

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company.[9][13] Do not pour it down the drain.[9][14]

Troubleshooting Guide
Scenario 1: Accidental Spill
Issue: A small to moderate spill of 4-Ethylbenzenesulfonic acid has occurred in the

laboratory.

Causality: Spills can result from improper handling, container failure, or accidental knocking

over of containers. The immediate concern is the corrosive nature of the acid, which can

damage surfaces and pose a severe hazard to personnel.

Step-by-Step Protocol:

Alert Personnel and Isolate the Area: Immediately notify others in the vicinity and restrict

access to the spill area.[15]

Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the full PPE

as described in the FAQ section.[15]

Ventilate the Area: If it is safe to do so, increase ventilation in the area by opening a fume

hood sash.[16]

Contain the Spill: Create a dike around the spill using an inert absorbent material like sand,

vermiculite, or a commercial acid spill neutralizer.[9][16][17] Do not use combustible
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materials like paper towels to absorb the initial spill.[17]

Neutralize and Absorb: Working from the outside in, slowly and carefully apply a neutralizing

agent such as sodium bicarbonate or soda ash.[9][16][17] Use pH paper to confirm that the

spill has been neutralized.[16][17] Once neutralized, absorb the residue with an inert

material.

Collect Waste: Carefully scoop the absorbed material into a designated, leak-proof container

for hazardous waste.[15][16][18]

Decontaminate: Clean the spill area with soap and water.[15] If the acid was highly

concentrated, you may need to collect the cleaning water as hazardous waste.[15]

Dispose of Waste: Label the waste container appropriately and arrange for its disposal

according to institutional and local regulations.[13]

Restock Supplies: Replenish any used materials in the spill kit.[15]
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Caption: Workflow for handling a corrosive acid spill.
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Scenario 2: Accidental Exposure
Issue: A researcher has come into direct contact with 4-Ethylbenzenesulfonic acid on their

skin or in their eyes.

Causality: This can occur due to inadequate PPE, splashes during handling, or equipment

failure. The corrosive nature of the acid necessitates immediate and thorough first aid to

minimize tissue damage.

Step-by-Step Protocol:

Skin Contact:

Immediately go to the nearest emergency safety shower.[11]

Remove all contaminated clothing while under the shower.[14][19]

Flush the affected area with copious amounts of lukewarm water for at least 15 minutes.[6]

[18]

Seek immediate medical attention after flushing.[6][14][18][19] Do not apply any creams or

ointments.[6]

Eye Contact:

Immediately proceed to the nearest emergency eyewash station.[8][11]

Hold the eyelids open and flush the eyes with a gentle, continuous stream of lukewarm

water for at least 15 minutes.[6][14][18][19]

Remove contact lenses if present and easy to do so.[6][14][19]

Seek immediate medical attention.[6][14][18][19]

Inhalation:

Move the affected person to fresh air immediately.[14][18][19]
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If breathing is difficult, administer oxygen if you are trained to do so.[6] If breathing has

stopped, perform artificial respiration.[6][18]

Seek immediate medical attention.[6][14][19]

Ingestion:

Do NOT induce vomiting.[6][14][19]

Rinse the mouth thoroughly with water.[14][19]

If the person is conscious and able to swallow, have them drink one or two glasses of

water to dilute the acid.

Seek immediate medical attention.[6][14][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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